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Compound of Interest

Compound Name: 2-Phenylbenzaldehyde

Cat. No.: B032115 Get Quote

Essential Safety and Handling Guide for 2-
Phenylbenzaldehyde
This guide provides critical safety and logistical information for the handling of 2-
Phenylbenzaldehyde (also known as Biphenyl-4-carboxaldehyde, CAS No. 3218-36-8). The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Data
2-Phenylbenzaldehyde is a chemical that is considered hazardous.[1] It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2] It is

an off-white solid and is sensitive to air.[1][3]
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Property Value

Physical State Solid[1][3]

Appearance Off-white[1][3]

Melting Point 57 - 60 °C / 134.6 - 140 °F[1][3]

Boiling Point 184 °C / 363.2 °F @ 11 mmHg[1]

Solubility Insoluble in water[1]

Stability
Air sensitive. Stable under recommended

storage conditions.[1][2]

Occupational Exposure Limits: This product does not have occupational exposure limits

established by region-specific regulatory bodies.[1]

Personal Protective Equipment (PPE)
It is mandatory to use appropriate personal protective equipment when handling 2-
Phenylbenzaldehyde to minimize exposure and ensure personal safety.
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PPE Category Equipment Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields (or goggles) compliant

with OSHA's 29 CFR 1910.133

or European Standard EN166.

[1]

Protects against dust particles

and splashes.

Hand Protection

Chemical-resistant, impervious

gloves such as Nitrile rubber,

Butyl rubber, or Viton.[3][4]

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly after.

[2]

Body Protection
Long-sleeved clothing or a lab

coat.[3]
Minimizes exposed skin.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation.[3] If dust is

generated or ventilation is

poor, use a NIOSH/MSHA or

European Standard EN 136

approved respirator.[2][3]

Prevents inhalation of dust.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for safety. Ensure that eyewash stations

and safety showers are located near the workstation.[1]

Step 1: Preparation

Read and understand the Safety Data Sheet (SDS) for 2-Phenylbenzaldehyde.[5]

Ensure the work area, such as a chemical fume hood, is clean and well-ventilated.[5]

Assemble all necessary equipment and materials before starting.

Put on all required Personal Protective Equipment (PPE) as specified in the table above.
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Step 2: Handling and Use

Handle the substance under an inert atmosphere if possible, as it is air sensitive.[3]

Avoid creating dust.[2][3]

Do not get the substance in eyes, on skin, or on clothing.[1] Avoid ingestion and inhalation.[1]

Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink, or smoke

in the work area.[1]

Step 3: Storage

Store in a tightly closed container.[3][5]

Keep the container in a dry, cool, and well-ventilated place.[3][5]

Store under an inert atmosphere.[3]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

Disposal Plan
All waste materials must be handled and disposed of in accordance with federal, state, and

local regulations.[6]

Chemical Waste:

Dispose of unused 2-Phenylbenzaldehyde and any contaminated materials in a

designated, approved chemical waste container.[1][5]

Do not mix with other waste.[5]

Contaminated PPE:

Contaminated gloves should be removed using the proper technique (without touching the

outer surface) and disposed of as chemical waste.[2]
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Other contaminated PPE should also be disposed of in accordance with institutional and

regulatory guidelines.

Empty Containers:

Handle uncleaned, empty containers as you would the product itself.[5] They may retain

product residues.[6]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Seek

medical attention if symptoms occur.[1]

Ingestion: Rinse mouth with water and drink plenty of water afterwards. Call a POISON

CENTER or doctor if you feel unwell.[1]

Spill Response

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2]

Wear appropriate PPE.[2][3]

Avoid dust formation.[2][3]

Sweep or shovel the spilled solid material into a suitable, closed container for disposal.[2][3]

Do not let the product enter drains.[2]
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Workflow for Handling 2-Phenylbenzaldehyde
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Caption: Procedural workflow for the safe handling of 2-Phenylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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